1-Piperazin-1-ylcyclohexanecarboxamide

• IUPAC Name: 1-piperazin-1-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C11H21N3O/c12-10(15)11(4-2-1-3-5-11)14-8-6-13-7-9-14/h13H,1-9H2,(H2,12,15)
• InChI Key: ZNHACUROFDWYQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)N)N2CCNCC2
• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol

Description

1-Piperazin-1-ylcyclohexanecarboxamide, also known as PHCCC, is a chemical compound that has gained significant attention in the field of neuroscience and pharmacology. It is a positive allosteric modulator (PAM) of the metabotropic glutamate receptor subtype 4 (mGluR4), which is a member of the G protein-coupled receptor family. PHCCC has been studied extensively for its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

PET Imaging and Receptor Studies

1-Piperazin-1-ylcyclohexanecarboxamide derivatives, such as WAY-100635, have significant applications in scientific research, particularly in positron emission tomography (PET) imaging studies. They are utilized to investigate the 5-HT1A receptor distribution in the human brain, providing insights into psychiatric and neurological disorders. Studies have developed biomathematical models to interpret the kinetics of radioactivity uptake in the brain in terms of receptor-binding parameters, enhancing the understanding of brain receptor dynamics and offering potential for developing diagnostic tools for mental health conditions (Osman et al., 1996).

Novel Psychoactive Substances

Research has also focused on novel psychoactive substances (NPS), like MT-45 (1-cyclohexyl-4-(1,2-diphenylethyl)piperazine), highlighting the importance of understanding the pharmacological and toxicological profiles of such compounds. These studies contribute to the detection and management of drug intoxication and poisoning, improving public health responses to NPS exposure (Helander et al., 2014).

Neurotoxicity and Drug Metabolism

Investigations into the neurotoxicity and metabolism of piperazine derivatives underscore the necessity of evaluating the safety profiles of these compounds. Understanding their metabolic pathways, including the formation of potentially toxic metabolites, is crucial for developing safer therapeutic agents and for the forensic analysis of drug-related deaths (Papsun et al., 2016).

Antihelmintic Treatments

Research on the use of piperazine compounds in antihelmintic treatments has revealed the endogenous formation of N-nitrosamines, demonstrating the importance of monitoring and managing potential carcinogenic risks associated with drug treatments. This research contributes to the safer use of antihelmintic medications, ensuring that the benefits outweigh the risks (Tricker et al., 1991).

Mechanism of Action

Target of Action

Piperazine derivatives have been known to interact with various targets such as gaba receptors and acetylcholinesterase . These targets play crucial roles in neurotransmission and cognitive function.

Mode of Action

Piperazine compounds generally mediate their action by interacting with their targets, causing changes in the target’s function . For instance, some piperazine derivatives can cause paralysis of parasites by interacting with their GABA receptors .

Biochemical Pathways

Piperazine derivatives have been associated with the modulation of various biochemical pathways, including those involved in neurotransmission .

Result of Action

Based on the known effects of similar piperazine derivatives, it can be inferred that the compound may have potential effects on neurotransmission and cognitive function .